Cas no 155872-20-1 (tert-butyl 2-aminocyclopentane-1-carboxylate)

• Product Name: tert-butyl 2-aminocyclopentane-1-carboxylate
• CAS No: 155872-20-1
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD20424766
• CID: 4606092
• PubChem ID: 64816090
• Update Time: 2025-06-30

tert-butyl 2-aminocyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-aminocyclopentane-1-carboxylate
• Cyclopentanecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester

• MDL： MFCD20424766
• Inchi： 1S/C10H19NO2/c1-10(2,3)13-9(12)7-5-4-6-8(7)11/h7-8H,4-6,11H2,1-3H3
• InChI Key： TUOXUKFPVXCENT-UHFFFAOYSA-N
• SMILES： C1(C(OC(C)(C)C)=O)CCCC1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl 2-aminocyclopentane-1-carboxylate

Introduction to Tert-butyl 2-aminocyclopentane-1-carboxylate (CAS No. 155872-20-1)

Tert-butyl 2-aminocyclopentane-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 155872-20-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclopentane core substituted with an amino group at the 2-position and a tert-butyl ester at the 1-position, has garnered attention due to its structural versatility and potential biological activities. The unique arrangement of functional groups in this compound makes it a valuable scaffold for the development of novel therapeutic agents.

The structure of tert-butyl 2-aminocyclopentane-1-carboxylate contributes to its reactivity and interaction with biological targets. The cyclopentane ring provides a rigid framework, which can be advantageous in designing molecules with specific binding affinities. The presence of the amino group at the 2-position allows for further derivatization, enabling chemists to explore various modifications that could enhance pharmacological properties. Additionally, the tert-butyl ester moiety introduces lipophilicity, which is often crucial for membrane permeability and oral bioavailability.

In recent years, there has been growing interest in cyclopentane derivatives as pharmacophores due to their ability to mimic natural amino acid structures and interact with biological receptors in a unique manner. Tert-butyl 2-aminocyclopentane-1-carboxylate is no exception and has been studied for its potential applications in drug discovery. Its structural features make it a promising candidate for developing compounds that target neurological disorders, inflammation, and other diseases.

One of the most compelling aspects of tert-butyl 2-aminocyclopentane-1-carboxylate is its role as an intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to create derivatives with enhanced biological activity. For instance, modifications at the amino group have led to the development of novel enzyme inhibitors and receptor modulators. These derivatives have shown promise in preclinical studies, highlighting the therapeutic potential of tert-butyl 2-aminocyclopentane-1-carboxylate.

The pharmaceutical industry has been particularly interested in tert-butyl 2-aminocyclopentane-1-carboxylate due to its potential as a lead compound for drug development. Its ability to undergo further chemical modifications while maintaining structural integrity makes it an attractive candidate for medicinal chemists. Several research groups have reported on the synthesis and characterization of various derivatives, demonstrating their utility in addressing unmet medical needs.

Recent advancements in computational chemistry have further enhanced the understanding of tert-butyl 2-aminocyclopentane-1-carboxylate's interactions with biological targets. Molecular modeling studies have provided insights into how this compound binds to receptors and enzymes, offering valuable information for rational drug design. These computational approaches have complemented experimental efforts, leading to more efficient development of novel therapeutics.

The synthesis of tert-butyl 2-aminocyclopentane-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as esterification and amination. The choice of starting materials and reaction conditions can significantly impact the final product's quality, making process optimization a critical aspect of its production.

In conclusion, tert-butyl 2-aminocyclopentane-1-carboxylate (CAS No. 155872-20-1) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable scaffold for creating novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a key player in the field of medicinal chemistry.